C-nitroso compounds

C-Nitrosocompounds are a class of organic chemical substances characterized by the presence of a nitrosyl group (-NO) attached to a carbon atom. These compounds can be highly reactive and play significant roles in various biochemical processes, as well as being potential mutagens or carcinogens. In industrial applications, C-nitroso compounds are often used as intermediates in organic synthesis due to their reactivity with other functional groups. They are also utilized in the development of certain pharmaceuticals and dyes. Due to their potential health risks, strict safety guidelines are required during their manufacture and use. Research into these compounds continues to explore both their beneficial uses and associated hazards.
